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Compound of Interest

Compound Name: Phosphomycin calcium

CAS No.: 25992-22-7

Cat. No.: B10762075

Get Quote

Part 1: Executive Summary & Biochemical
Mechanism
The "Calcium" vs. "Disodium" Critical Distinction
WARNING: The prompt specifies "Phosphomycin (Fosfomycin) Calcium." It is critical to

understand that Fosfomycin Calcium is generally unsuitable for standard in vitro susceptibility

testing (AST).

Fosfomycin Calcium: The oral formulation.[1][2] It is sparingly soluble in water and requires

hydrolysis in the acidic gastric environment for absorption. Using this salt directly in neutral

pH media (like Mueller-Hinton) will result in precipitation, incomplete dissolution, and falsely

high Minimum Inhibitory Concentrations (MICs).

Fosfomycin Disodium: The intravenous formulation and the required reference standard for

AST (CLSI and EUCAST guidelines). It is freely soluble in water.

Protocol Directive: This guide details the industry-standard protocol using Fosfomycin Disodium

supplemented with Glucose-6-Phosphate (G6P). If you possess Fosfomycin Calcium, it should
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only be used for bioavailability/formulation studies, not for determining bacterial MICs against

standard breakpoints.

Mechanism of Action and Transport
Fosfomycin inhibits the enzyme MurA (UDP-N-acetylglucosamine-3-enolpyruvyltransferase),

blocking the first step of peptidoglycan synthesis.[3] However, its entry into the bacterial cell is

active and carrier-mediated.

The G6P Dependency: Fosfomycin enters via two main transporters:[3][4][5][6][7]

GlpT: Glycerol-3-phosphate transporter.[3][5][7]

UhpT: Hexose phosphate transporter (induced by Glucose-6-Phosphate).[3][5]

In Vitro Consequence: In artificial media (Mueller-Hinton), G6P levels are low. Without

exogenous G6P, the UhpT transporter remains dormant, preventing drug uptake and causing

false resistance. Therefore, all Fosfomycin AST media must be supplemented with 25 µg/mL

G6P.
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Figure 1: Mechanism of Fosfomycin uptake. Note that without G6P induction of UhpT,

Fosfomycin entry is significantly reduced.

Part 2: Critical Reagents & Preparation
Reagent List
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Reagent Specification Purpose

Fosfomycin Disodium
Reference Powder (Potency

>90%)

Active pharmaceutical

ingredient.[1][5][8]

Glucose-6-Phosphate (G6P) Disodium salt Essential transporter inducer.

Mueller-Hinton Agar (MHA) Cation-Adjusted Basal medium.

Sterile Distilled Water pH 6.5–7.5 Solvent.

Stock Solution Preparation[10]
G6P Stock (50 mg/mL):

Dissolve 500 mg G6P in 10 mL sterile water.

Filter sterilize (0.22 µm).

Store at -20°C. Stability: 6 months.

Fosfomycin Stock (10 mg/mL or 10,000 µg/mL):

Weigh powder based on potency:

Dissolve in sterile water. Do not use Calcium salt.

Prepare fresh on the day of use (Fosfomycin is unstable in solution over time).

Part 3: Protocol A - Agar Dilution (The Gold
Standard)
Scope: This is the reference method recommended by CLSI (M100) and EUCAST.[4] Broth

microdilution is generally discouraged due to variability in G6P inducer stability in liquid media.

Media Preparation (Step-by-Step)
Calculate Volume: Determine total volume of MHA needed (e.g., 20 mL per plate).
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Autoclave: Prepare MHA and autoclave at 121°C for 15 min.

Cool: Allow agar to cool to 50°C in a water bath.

Supplement G6P: Add 25 µg/mL G6P to the molten agar.

Calculation: For 100 mL agar, add 50 µL of 50 mg/mL G6P stock.

Add Antibiotic: Add Fosfomycin stock to achieve doubling dilutions (e.g., 0.25 µg/mL to 512

µg/mL).

Pour Plates: Pour into sterile petri dishes on a level surface. Allow to solidify.

Inoculation & Incubation
Inoculum Prep: Prepare a 0.5 McFarland suspension (

CFU/mL) of the test organism in saline.

Dilution: Dilute 1:10 to achieve

CFU/mL.

Spotting: Apply 1–2 µL spots onto the agar surface (Final:

CFU/spot). Use a replicator for high throughput.

Controls:

Growth Control (MHA + G6P, no Fosfomycin).

Contamination Control (Uninoculated plate).

Incubation: Invert plates and incubate at 35°C ± 2°C for 16–20 hours in ambient air.

Reading Results
Endpoint: The lowest concentration that completely inhibits visible growth.
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Haze: Ignore a faint haze of growth (common with Fosfomycin); read the sharp reduction in

colony mass.

Single Colonies: Ignore single mutant colonies within the spot (unless significant).

Part 4: Protocol B - Disk Diffusion (Screening
Method)
Scope: Suitable for E. coli urinary isolates.[9] Less reliable for Pseudomonas or systemic

infections.

Procedure
Disks: Use 200 µg Fosfomycin disks. These disks must contain 50 µg G6P incorporated by

the manufacturer.

Inoculation: Swab a 0.5 McFarland suspension over the entire surface of an MHA plate

(standard Kirby-Bauer method).

Application: Apply the disk firmly.

Incubation: 35°C for 16–18 hours.

Interpretation (The "Squashed Zone")
Fosfomycin zones often exhibit a "squashed" appearance or inner colonies.

Rule: Measure the diameter of the obvious zone of inhibition.

Inner Colonies: Significant inner colonies usually indicate resistance (mutants). Faint haze

should be ignored.
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Figure 2: Comparative workflow for Agar Dilution vs. Disk Diffusion.

Part 5: Quality Control & Troubleshooting
QC Strains & Expected Ranges (CLSI M100)
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Validating the system is mandatory. If QC strains fall outside these ranges, the G6P

concentration or antibiotic potency is suspect.

Method Organism Expected Range

Agar Dilution (MIC) E. coli ATCC 25922 0.5 – 2 µg/mL

P. aeruginosa ATCC 27853 2 – 8 µg/mL

S. aureus ATCC 29213 0.5 – 4 µg/mL

Disk Diffusion (Zone) E. coli ATCC 25922 22 – 30 mm

S. aureus ATCC 25923 25 – 33 mm

Troubleshooting Guide
Issue: QC MICs are too high.

Cause: Insufficient G6P (transporters not induced) or Fosfomycin degradation (old stock).

Fix: Remake G6P stock; ensure final concentration is exactly 25 µg/mL.

Issue: QC MICs are too low.

Cause: Potency calculation error or contamination.

Issue: "Double Zones" in Disk Diffusion.

Cause: High mutation rate (glpT or uhpT mutants).

Fix: Report as Resistant if significant colonies grow within the zone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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